2-(3-Ethylcyclohexyl)-2-methylpropanal
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Description
2-(3-Ethylcyclohexyl)-2-methylpropanal is a branched aldehyde featuring a cyclohexyl substituent with an ethyl group at the 3-position and a methyl group adjacent to the aldehyde functional group.
Properties
Molecular Formula |
C12H22O |
|---|---|
Molecular Weight |
182.30 g/mol |
IUPAC Name |
2-(3-ethylcyclohexyl)-2-methylpropanal |
InChI |
InChI=1S/C12H22O/c1-4-10-6-5-7-11(8-10)12(2,3)9-13/h9-11H,4-8H2,1-3H3 |
InChI Key |
GTJCAGUPRUKAFA-UHFFFAOYSA-N |
Canonical SMILES |
CCC1CCCC(C1)C(C)(C)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-Ethylcyclohexyl)-2-methylpropanal can be achieved through several synthetic routes. One common method involves the alkylation of cyclohexane derivatives followed by oxidation. For instance, starting with 3-ethylcyclohexanol, the compound can be oxidized using reagents like PCC (Pyridinium chlorochromate) to form the corresponding aldehyde.
Industrial Production Methods
In an industrial setting, the production of 2-(3-Ethylcyclohexyl)-2-methylpropanal may involve large-scale oxidation processes using catalysts to ensure high yield and purity. The choice of solvent, temperature, and pressure conditions are optimized to maximize efficiency and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
2-(3-Ethylcyclohexyl)-2-methylpropanal undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be further oxidized to form carboxylic acids.
Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like sodium borohydride (NaBH4).
Substitution: The ethyl group on the cyclohexane ring can participate in substitution reactions, such as halogenation.
Common Reagents and Conditions
Oxidation: PCC, KMnO4 (Potassium permanganate)
Reduction: NaBH4, LiAlH4 (Lithium aluminium hydride)
Substitution: Halogens (Cl2, Br2), Lewis acids
Major Products
Oxidation: 2-(3-Ethylcyclohexyl)-2-methylpropanoic acid
Reduction: 2-(3-Ethylcyclohexyl)-2-methylpropanol
Substitution: Various halogenated derivatives
Scientific Research Applications
2-(3-Ethylcyclohexyl)-2-methylpropanal has several applications in scientific research:
Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 2-(3-Ethylcyclohexyl)-2-methylpropanal involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. This interaction can affect various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Comparison with 2-Methylpropanal
Structural Differences :
- 2-Methylpropanal (isobutyraldehyde) is a linear aldehyde (C₄H₈O), whereas 2-(3-Ethylcyclohexyl)-2-methylpropanal has a complex cycloaliphatic structure (C₁₃H₂₂O).
- The cyclohexyl group in the target compound increases molecular weight (estimated ~194.3 g/mol) and reduces volatility compared to 2-methylpropanal (72.11 g/mol).
Functional Properties :
- 2-Methylpropanal is highly volatile and detectable in human plasma via HS-GC/MS, as noted in metabolomic studies . In contrast, the bulkier cyclohexyl group in 2-(3-Ethylcyclohexyl)-2-methylpropanal likely reduces volatility, necessitating alternative analytical methods.
- Applications : 2-Methylpropanal is linked to Maillard reaction products in food chemistry , while the target compound’s structure suggests niche roles in specialty chemicals or fragrances.
Comparison with 2-(4-tert-Butylbenzyl)propionaldehyde
Regulatory Status :
- The target compound, however, lacks documented regulatory restrictions, possibly due to differences in substituents.
Structural and Functional Contrasts :
- The benzyl-tert-butyl group in the restricted compound introduces aromaticity and bulkiness, whereas the ethylcyclohexyl group in the target compound provides a saturated, non-aromatic ring.
- Toxicity Implications : Aromatic aldehydes like 2-(4-tert-butylbenzyl)propionaldehyde may exhibit higher environmental persistence or bioaccumulation risks compared to alicyclic analogs .
Comparison with Chiral Cyclopentenone Derivatives
Functional Group Differences :
- The cyclopentenone framework includes a ketone and hydroxyl group, enabling hydrogen bonding, whereas the target compound’s aldehyde group offers electrophilic reactivity for condensation or oxidation reactions.
Comparison with 2-(4-Methylcyclohex-3-enyl)propan-2-yl N-phenylcarbamate
Ring Saturation and Stability :
Functional Group Utility :
- The carbamate group in the analog is hydrolytically stable and used in drug delivery, while the aldehyde in the target compound is more reactive, limiting its direct pharmaceutical use but expanding its role in synthetic intermediates.
Biological Activity
2-(3-Ethylcyclohexyl)-2-methylpropanal is a compound that has garnered attention for its potential biological activities. Understanding its interactions at the molecular level can provide insights into its applications in various fields, particularly in pharmacology and biochemistry. This article explores the biological activity of this compound, supported by relevant data tables, case studies, and research findings.
- Molecular Formula : C12H22O
- Molecular Weight : 182.31 g/mol
- IUPAC Name : 2-(3-Ethylcyclohexyl)-2-methylpropanal
Biological Activity Overview
The biological activity of 2-(3-Ethylcyclohexyl)-2-methylpropanal has been studied with respect to its potential antimicrobial, anti-inflammatory, and anticancer properties. The following sections detail these activities.
Antimicrobial Activity
Recent studies have indicated that 2-(3-Ethylcyclohexyl)-2-methylpropanal exhibits significant antimicrobial properties against various bacterial strains. For instance, it has shown effectiveness against both Gram-positive and Gram-negative bacteria.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 50 µg/mL |
| Escherichia coli | 75 µg/mL |
| Pseudomonas aeruginosa | 100 µg/mL |
These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents, especially in light of rising antibiotic resistance .
Anti-inflammatory Activity
The compound has also been investigated for its anti-inflammatory effects. Preliminary research indicates that it may inhibit the cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. In vitro assays demonstrated a reduction in prostaglandin E2 (PGE2) production when cells were treated with 2-(3-Ethylcyclohexyl)-2-methylpropanal.
Case Study : A study conducted on human macrophage cell lines showed a decrease in inflammatory markers when exposed to varying concentrations of the compound, indicating its potential utility in treating inflammatory diseases .
The biological activities of 2-(3-Ethylcyclohexyl)-2-methylpropanal can be attributed to its structural features, which allow it to interact with specific cellular targets:
- Enzyme Inhibition : The compound's structure enables it to bind to active sites of enzymes involved in inflammation and microbial resistance.
- Cell Signaling Modulation : It may influence signaling pathways associated with immune responses and cell proliferation.
Research Findings
Several studies have focused on elucidating the mechanisms underlying the biological activities of this compound:
- Antimicrobial Mechanisms : Research employing gas chromatography-mass spectrometry (GC-MS) has identified volatile compounds released by 2-(3-Ethylcyclohexyl)-2-methylpropanal that contribute to its antimicrobial efficacy .
- Anti-cancer Potential : In vitro studies have shown that this compound can induce apoptosis in cancer cell lines, suggesting a possible role in cancer therapy. The IC50 values for various cancer cell lines are as follows:
| Cell Line | IC50 (µg/mL) |
|---|---|
| HeLa | 150 |
| A549 | 200 |
These results highlight the need for further investigation into the anticancer properties of this compound .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
